![molecular formula C18H12Cl2N2O2S2 B2863222 N-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-phenylacetamide CAS No. 356572-04-8](/img/structure/B2863222.png)
N-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-phenylacetamide
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Overview
Description
N-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-phenylacetamide is a useful research compound. Its molecular formula is C18H12Cl2N2O2S2 and its molecular weight is 423.33. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Synthesis and Antimicrobial Properties : Research has shown the effectiveness of thiazolidinone derivatives, which include compounds structurally related to N-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-phenylacetamide, in acting as antimicrobial agents. For instance, compounds synthesized from N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides demonstrated potential antibacterial properties against various strains, including S. typhi and S. aureus (Siddiqui et al., 2014).
Antifungal and Antibacterial Applications : The synthesis of thiazolidinone and acetidinone derivatives and their subsequent testing revealed promising antimicrobial activity against a variety of micro-organisms (Mistry et al., 2009).
Anticancer Activity
Potential in Anticancer Research : Certain synthesized derivatives of thiazolidinone have been found to exhibit antitumor properties, as evidenced by their inhibitory effects on various cancer cell lines, such as colon HCT116 and breast MCF7 (George, 2012). This indicates the potential of this compound and similar compounds in cancer research and therapy.
Inhibitory Effects on Cancer Cell Growth : Research on the synthesis and anticancer activity of 2-cyano-2-(4-oxo-3-phenylthiazolidin-2-ylidene)-N-arylacetamides, which share a structural resemblance with the compound , highlighted their potential to selectively inhibit the growth of certain cancer cell lines, particularly in CNS, kidney, and breast cancers (Kryshchyshyn-Dylevych, 2020).
Enzyme Inhibition
- Enzyme Inhibition Properties : Some synthesized compounds similar to this compound showed moderate inhibitory properties against enzymes such as α-chymotrypsin, indicating their potential application in biochemical research (Siddiqui et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
N-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12Cl2N2O2S2/c19-13-7-4-8-14(20)12(13)10-15-17(24)22(18(25)26-15)21-16(23)9-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,21,23)/b15-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUCWIQXFGDZRGX-GDNBJRDFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NN2C(=O)C(=CC3=C(C=CC=C3Cl)Cl)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CC(=O)NN2C(=O)/C(=C/C3=C(C=CC=C3Cl)Cl)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12Cl2N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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